Cas no 80-43-3 (Dicumyl peroxide)

Dicumyl peroxide Properties

Names and Identifiers

• Dicumyl peroxide
• DicumylperoxideinPolydimethylsiloxane
• Bis(alpha,alpha-dimethylbenzyl)peroxide
• dicumenyl peroxide
• DCP
• Perkadox?BC
• (Peroxybis(propane-2,2-diyl))dibenzene
• 2-(2-phenylpropan-2-ylperoxy)propan-2-ylbenzene
• Bis(1-methyl-1-phenylethyl) peroxide
• +Expand

• MDL： MFCD00036227
• InChIKey： XMNIXWIUMCBBBL-UHFFFAOYSA-N
• Inchi： 1S/C18H22O2/c1-17(2,15-11-7-5-8-12-15)19-20-18(3,4)16-13-9-6-10-14-16/h5-14H,1-4H3
• SMILES： CC(C)(C1=CC=CC=C1)OOC(C)(C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 270.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Heavy Atom Count: 20
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.80520
• PSA: 18.46000
• Refractive Index: 1.5360
• Water Partition Coefficient: Insoluble
• Boiling Point: 130 ºC
• Melting Point: 39-41 °C (lit.)
• Vapor Pressure: 15.4 mmHg ( 38 °C)
• Flash Point: >230 °F
• Color/Form: White crystals
• Stability/Shelf Life: Stability Reacts violently with reducing agents, heavy metals, concentrated acids, concentrated bases. May ignite organic materials on contact. May decompose violently upon exposure to sunlight or if heated. Incompatible with strong oxidizing agents.
• Solubility: Soluble in benzene \ cumene \ ether \ petroleum ether, slightly soluble in ethanol, insoluble in water
• Sensitiveness: Sensitive to light
• Density: 1.56 g/mL at 25 °C(lit.)

Dicumyl peroxide Security Information

• Symbol: GHS02 GHS07 GHS09
• RTECS：SD8150000
• WGK Germany：2
• Safety Term：5.2
• Safety Instruction： S14-S3/7-S36/37/39-S61-S14A-S45-S26-S36-S17
• Packing Group：II
• Risk Phrases：R36/38; R51/53; R7
• Dangerous goods sign： O Xi N
• Hazardous Material transportation number：UN 3110 5.2
• Hazard Statement： H242,H315,H319,H411
• Warning Statement： P220,P273,P280,P305+P351+P338,P410,P411+P235
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 7-36/38-51/53
• Signal Word：Warning
• TSCA：Yes
• HazardClass：5.2
• FLUKA BRAND F CODES：4.2

Dicumyl peroxide Customs Data

• HS CODE：2909600000
• Customs Data：

  China Customs Code:

  2909600000

  Overview:

  2909600000 Peroxide alcohol\Peroxyether\Ketone peroxide and its halogenation\sulfonation\nitrification\Nitrosative derivative.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909600000 alcohol peroxides, ether peroxides, ketone peroxides and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%